Cas no 162553-35-7 (2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate)
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate Chemical and Physical Properties
Names and Identifiers
-
- 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate
-
- Inchi: 1S/C13H17NO/c1-10-4-6-11(7-5-10)12-8-9-13(2,3)14(12)15/h4-7H,8-9H2,1-3H3
- InChI Key: XMULYVJHJIJZPZ-UHFFFAOYSA-N
- SMILES: [N+]1([O-])=C(C2=CC=C(C)C=C2)CCC1(C)C
Computed Properties
- Exact Mass: 203.131014166g/mol
- Monoisotopic Mass: 203.131014166g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 1
- Complexity: 272
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 2.1
- Topological Polar Surface Area: 28.8Ų
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Key Organics Ltd | 7G-313S-1MG |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrolium-1-olate |
162553-35-7 | >90% | 1mg |
£28.00 | 2025-02-09 | |
| Key Organics Ltd | 7G-313S-5MG |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrolium-1-olate |
162553-35-7 | >90% | 5mg |
£35.00 | 2025-02-09 | |
| Key Organics Ltd | 7G-313S-10MG |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrolium-1-olate |
162553-35-7 | >90% | 10mg |
£48.00 | 2025-02-09 | |
| Key Organics Ltd | 7G-313S-50MG |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrolium-1-olate |
162553-35-7 | >90% | 50mg |
£77.00 | 2025-02-09 | |
| Key Organics Ltd | 7G-313S-100MG |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrolium-1-olate |
162553-35-7 | >90% | 100mg |
£110.00 | 2025-02-09 |
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate Related Literature
-
Ravi Kumar Yadav,R. Govindaraj Phys. Chem. Chem. Phys., 2020,22, 26876-26886
-
Chengbin Yang,Hing Lun Tsang,Pui Man Lau,Ken-Tye Yong,Ho Pui Ho,Siu Kai Kong Analyst, 2017,142, 3579-3587
-
Bo Cao,Yin Wei Chem. Commun., 2018,54, 2870-2873
-
Kathrin Kutlescha,Rhett Kempe New J. Chem., 2010,34, 1954-1960
-
Suji Lee,Min Su Han Chem. Commun., 2021,57, 9450-9453
Additional information on 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate
Introduction to 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate (CAS No. 162553-35-7)
2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate, with the CAS number 162553-35-7, is a complex organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is characterized by its unique structural features, which include a substituted pyrrole ring and a methylated phenyl group. These structural elements contribute to its potential biological activities and therapeutic applications.
The pyrrole ring is a fundamental building block in many natural products and synthetic compounds, known for its role in various biological processes. The presence of the methylated phenyl group further enhances the compound's stability and solubility, making it an attractive candidate for drug development. Recent studies have highlighted the importance of such compounds in the development of new therapeutic agents for a variety of diseases.
In the context of medicinal chemistry, 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate has been investigated for its potential as an inhibitor of specific enzymes and receptors. Enzyme inhibition is a crucial mechanism in drug design, as it can modulate biological pathways involved in disease progression. For instance, this compound has shown promising activity as an inhibitor of cytochrome P450 enzymes, which are involved in the metabolism of many drugs and xenobiotics. By modulating these enzymes, the compound could potentially enhance the efficacy and reduce the side effects of other medications.
Moreover, recent research has explored the potential of pyrrole-based compounds in the treatment of neurodegenerative diseases such as Alzheimer's and Parkinson's. The ability of these compounds to cross the blood-brain barrier and interact with specific targets in the brain makes them valuable candidates for further investigation. Studies have shown that 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate can effectively bind to certain receptors in the brain, potentially offering neuroprotective effects.
In addition to its potential therapeutic applications, 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate has also been studied for its antioxidant properties. Oxidative stress is a key factor in many diseases, including cardiovascular disorders and cancer. The compound's ability to scavenge free radicals and reduce oxidative damage could make it a valuable component in formulations designed to combat these conditions.
The synthesis of 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate involves several steps that require precise control over reaction conditions. The use of advanced synthetic techniques and catalysts has enabled researchers to produce this compound with high purity and yield. This is crucial for ensuring its effectiveness in both preclinical and clinical studies.
Clinical trials are an essential step in evaluating the safety and efficacy of new drug candidates. While 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate is still in the early stages of development, preliminary results from preclinical studies have been encouraging. These studies have demonstrated that the compound exhibits low toxicity and good pharmacokinetic properties, which are essential for successful clinical translation.
In conclusion, 2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate (CAS No. 162553-35-7) represents a promising compound with diverse potential applications in medicinal chemistry and pharmaceutical research. Its unique structural features and biological activities make it an attractive candidate for further investigation and development as a therapeutic agent. As research in this area continues to advance, it is likely that new insights into the mechanisms of action and potential uses of this compound will emerge.
162553-35-7 (2,2-dimethyl-5-(4-methylphenyl)-3,4-dihydro-2H-pyrrol-1-ium-1-olate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)